5-((4-(pyrrolidin-1-yl)phenyl)sulfonyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 5-(4-pyrrolidin-1-ylphenyl)sulfonyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C14H15N3O3S2/c18-13-12(9-15-14(21)16-13)22(19,20)11-5-3-10(4-6-11)17-7-1-2-8-17/h3-6,9H,1-2,7-8H2,(H2,15,16,18,21)
• InChI Key: MUGPLKIMAIKVSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)S(=O)(=O)C3=CNC(=S)NC3=O
• Molecular Formula: C14H15N3O3S2
• Molecular Weight: 337.4 g/mol

Description

The compound is a pyrimidinone derivative, which is a class of compounds that have a wide range of biological activities and are used in medicinal chemistry. The pyrrolidinyl group attached to the phenyl ring could potentially enhance the biological activity of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidinone ring, a thioxo group, and a phenylsulfonyl group attached to a pyrrolidinyl group. These functional groups could potentially interact with biological targets in specific ways.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidinone ring, the thioxo group, and the phenylsulfonyl group. These groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidinone ring, the thioxo group, and the phenylsulfonyl group could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Pyrimidinone derivatives are known to have a wide range of biological activities, so this compound could potentially interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, investigating its biological activity, and assessing its safety and potential applications.